Cas no 130473-26-6 (1H-pyrrolo[2,3-c]pyridine-5-carbaldehyde)

• Product Name: 1H-pyrrolo[2,3-c]pyridine-5-carbaldehyde
• CAS No: 130473-26-6
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD10697530
• CID: 96781
• PubChem ID: 14644283
• Update Time: 2025-10-28

1H-pyrrolo[2,3-c]pyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-5-carboxaldehyde
• 1H-Pyrrolo[2,3-c]pyridine-5-carbaldehyde
• 1H-Pyrrolo< 2,3-c> pyridine-5-carboxaldehyde
• ACMC-1C1QF
• AG-D-61889
• AGN-PC-0022UU
• ANW-56974
• CTK0F5752
• 1H-Pyrrolo[2,3-c]pyridine-5-carboxaldehyde (9CI)
• AKOS006303403
• 5-formyl-6-azaindole
• 130473-26-6
• AB59848
• DS-16770
• AMY27670
• SHTJIHCOCNIHLP-UHFFFAOYSA-N
• C72214
• SY111812
• DTXSID40562536
• 6-Azaindole-5-carbaldehyde
• MFCD10697530
• SCHEMBL843601
• DB-345784
• 1H-pyrrolo[2,3-c]pyridine-5-carbaldehyde

• MDL： MFCD10697530
• Inchi： 1S/C8H6N2O/c11-5-7-3-6-1-2-9-8(6)4-10-7/h1-5,9H
• InChI Key： SHTJIHCOCNIHLP-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C=CNC=2C=N1

Computed Properties

• Exact Mass: 146.04808
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-pyrrolo[2,3-c]pyridine-5-carbaldehyde

1H-Pyrrolo[2,3-C]Pyridine-5-Carbaldehyde: A Comprehensive Overview

1H-Pyrrolo[2,3-C]Pyridine-5-Carbaldehyde (CAS No. 130473-26-6) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their unique structural properties and potential applications in drug discovery and material science. The pyrrolopyridine ring system is a fused bicyclic structure comprising a pyrrole and a pyridine ring, which imparts the compound with remarkable electronic and steric properties.

The synthesis of 1H-pyrrolo[2,3-c]pyridine-5-carbaldehyde involves a series of well-established organic reactions, including Friedlander annulation and subsequent oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. The Friedlander annulation reaction, which is pivotal in forming the pyrrolopyridine core, has been extensively studied to optimize its yield and scalability.

One of the most promising applications of 1H-pyrrolo[2,3-c]pyridine-5-carbaldehyde lies in its potential as a building block for bioactive molecules. Researchers have explored its ability to act as a scaffold for designing novel pharmaceutical agents targeting various disease states, including cancer and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against cancer cell lines, suggesting its utility in oncology drug development.

Moreover, the carbaldehyde functional group present in this compound provides additional versatility in chemical modifications. This group can be readily converted into other functional groups such as alcohols or amines through simple reduction or condensation reactions. Such modifications have been exploited to enhance the pharmacokinetic properties of the compound, including its solubility and bioavailability.

In recent years, computational chemistry has played a crucial role in understanding the molecular interactions of 1H-pyrrolo[2,3-c]pyridine-5-carbaldehyde with biological targets. Advanced molecular docking studies have revealed that the compound's rigid bicyclic structure allows for favorable interactions with specific protein pockets. These insights have guided the design of more potent and selective analogs for therapeutic applications.

Another area of active research involves the exploration of 1H-pyrrolo[2,3-c]pyridine-5-carbaldehyde as a precursor for advanced materials. Its aromaticity and conjugation make it an attractive candidate for applications in organic electronics and optoelectronics. For example, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) due to their high photoluminescence quantum yields.

Despite its numerous potential applications, the environmental impact of 1H-pyrrolo[2,3-c]pyridine-5-carbaldehyde remains an area of concern. Recent studies have focused on assessing its biodegradability and toxicity profiles to ensure sustainable use. Efforts are underway to develop eco-friendly synthesis routes that minimize waste generation and energy consumption.

In conclusion, 1H-pyrrolo[2,3-c]pyridine-5-carbaldehyde (CAS No. 130473-26-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.